Cas no 2034471-02-6 (4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole
• CAS No: 2034471-02-6
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• CID: 5941593
• PubChem ID: 122246587
• Update Time: 2025-06-12

4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)-
• 4-cyclopropyl-1-(thian-4-yl)triazole
• AKOS032469228
• F6572-1345
• 4-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)-1H-1,2,3-triazole
• 2034471-02-6

• Inchi： 1S/C10H15N3S/c1-2-8(1)10-7-13(12-11-10)9-3-5-14-6-4-9/h7-9H,1-6H2
• InChI Key： WZIQOBGAIAXWQE-UHFFFAOYSA-N
• SMILES： N1(C2CCSCC2)C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 209.09866866g/mol
• Monoisotopic Mass: 209.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 391.7±52.0 °C(Predicted)
• pka: 1.40±0.70(Predicted)

Additional information on 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole

Recent Advances in the Study of 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole (CAS: 2034471-02-6)

The compound 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole (CAS: 2034471-02-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a cyclopropyl group with a thian ring and a 1,2,3-triazole moiety, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for novel therapeutics.

One of the key areas of interest is the compound's role as a modulator of enzymatic activity. Preliminary in vitro studies have demonstrated that 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole can inhibit specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Researchers have employed molecular docking simulations to explore its binding affinity with target proteins, revealing favorable interactions with active sites of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators. These findings suggest that the compound could serve as a lead structure for designing more potent and selective inhibitors.

In addition to its anti-inflammatory potential, recent investigations have highlighted the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

The synthetic accessibility of 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole has also been a focus of recent research. A team at the University of Cambridge developed a novel one-pot synthesis method that significantly improves yield and reduces reaction time compared to traditional multi-step approaches. This advancement, detailed in a 2024 Organic Letters publication, leverages copper-catalyzed azide-alkyne cycloaddition (CuAAC) to efficiently assemble the triazole core. The optimized protocol has been praised for its scalability, making the compound more accessible for further pharmacological evaluation.

Despite these promising developments, challenges remain in translating the compound's in vitro activity into clinical applications. Pharmacokinetic studies indicate that 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole has moderate bioavailability and a relatively short half-life in animal models. Researchers are currently exploring structural modifications, such as the introduction of fluorine atoms or PEGylation, to enhance its metabolic stability and tissue distribution. These efforts are supported by computational modeling and in vivo efficacy studies, which aim to identify derivatives with improved drug-like properties.

In conclusion, 4-cyclopropyl-1-(thian-4-yl)-1H-1,2,3-triazole (CAS: 2034471-02-6) represents a versatile scaffold with multifaceted biological activities. Its potential as an anti-inflammatory and antimicrobial agent, coupled with advances in synthetic methodology, positions it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic profile and elucidating its mechanism of action at the molecular level. As the field progresses, this compound may pave the way for novel therapeutics addressing unmet medical needs.